2-[(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]-N-(2-hydroxyethyl)acetamide

• IUPAC Name: 2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-hydroxyethyl)acetamide
• InChI: InChI=1S/C12H16N4O2S2/c1-6-7(2)20-11-9(6)10(13)15-12(16-11)19-5-8(18)14-3-4-17/h17H,3-5H2,1-2H3,(H,14,18)(H2,13,15,16)
• InChI Key: PSKYLRDHGJNBKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NC(=C12)N)SCC(=O)NCCO)C
• Molecular Formula: C12H16N4O2S2
• DSSTOX Substance ID: DTXSID301127365
• Molecular Weight: 312.4 g/mol
• CAS RN: 315695-38-6

Description

2-[(4-Amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]-N-(2-hydroxyethyl)acetamide is a compound that belongs to the thieno[2,3-d]pyrimidin-4-ones class. This class of compounds has been synthesized through various chemical reactions involving thieno[2,3-d]pyrimidin-4(6H)-ones and different aldehydes in the presence of NaOH (Elmuradov et al., 2011).

Synthesis Analysis

The synthesis of 2-[(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]-N-(2-hydroxyethyl)acetamide and related compounds involves several key steps starting from different precursors such as 2-amino-3-carbethoxy-4,5-dimethyl thiophene. A novel innovative route has been developed for synthesizing a series of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones, showcasing the compound's synthesis versatility (Alagarsamy et al., 2007).

Molecular Structure Analysis

The molecular structure of compounds within this class has been explored through crystal structure analysis. Studies have shown that these compounds exhibit a folded conformation around the methylene C atom of the thioacetamide bridge, with specific angles between the pyrimidine and benzene rings, indicating the presence of an intramolecular N—H⋯N hydrogen bond stabilizing the folded conformation (Subasri et al., 2016).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including condensation with aromatic aldehydes and furfural, demonstrating their chemical reactivity and the potential for diverse chemical modifications. The synthesis pathway often involves the use of NaOH and showcases the compound's ability to form derivatives through reactions with benzaldehyde and its derivatives (Elmuradov et al., 2011).

Physical Properties Analysis

While the specific physical properties of 2-[(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]-N-(2-hydroxyethyl)acetamide are not detailed in the available literature, the structural analysis and molecular interactions suggest that the physical properties are influenced by its molecular conformation and intramolecular hydrogen bonding, which could affect solubility, melting point, and other physical characteristics.

Chemical Properties Analysis

The chemical properties of this compound, such as reactivity, stability, and interaction with biological targets, can be inferred from its synthesis and molecular structure. The presence of amino, methyl, and acetamide groups contributes to its reactivity, allowing for further functionalization and the formation of derivatives with potential biological activities (Alagarsamy et al., 2007).